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A comprehensive assessment of the energetic material N,N'-dinitrourea (DNU) reveals a

unique profile of high performance and notable sensitivity, positioning it as a compound of

significant interest for specialized applications in comparison to traditional explosives such as

TNT, RDX, and HMX. This guide provides a detailed comparison of its safety and performance

characteristics, supported by experimental data, to inform researchers and scientists in the field

of energetic materials.

Executive Summary
N,N'-dinitrourea (DNU) is a powerful explosive notable for its high density and positive oxygen

balance, which contributes to its energetic output.[1] However, experimental data indicates that

DNU is highly sensitive to both impact and friction, a critical consideration for handling and

application. In terms of performance, its detonation velocity is comparable to that of TNT, while

its calculated detonation pressure is expected to be in the range of more powerful explosives

like RDX and HMX. This combination of high energy and heightened sensitivity distinguishes

DNU from conventional military explosives.
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The following tables summarize the key safety and performance parameters of DNU in

comparison to TNT, RDX, and HMX.

Physicochemic

al Properties

N,N'-Dinitrourea

(DNU)
TNT RDX HMX

Chemical

Formula
CH₂N₄O₅ C₇H₅N₃O₆ C₃H₆N₆O₆ C₄H₈N₈O₈

Molar Mass (

g/mol )
150.06 227.13 222.12 296.16

Density (g/cm³) 1.98[1] 1.65 1.82 1.91

Oxygen Balance

(%)
+21.33[1] -74.0 -21.6 -21.6

Detonation

Performance

N,N'-Dinitrourea

(DNU)
TNT RDX HMX

Detonation

Velocity (m/s)
8,750 6,900 8,750 9,100

Detonation

Pressure (GPa)

Not

Experimentally

Found

19 34 39
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Safety

Characteristics

N,N'-Dinitrourea

(DNU)
TNT RDX HMX

Impact

Sensitivity (BAM,

J)

4[1] 15 7.4 7.4

Friction

Sensitivity (BAM,

N)

36[1] 353 120 120

Thermal Stability

(Decomposition

Temp, °C)

~110-120 (onset) 240 205 280

Experimental Protocols
Synthesis of N,N'-Dinitrourea
The synthesis of N,N'-dinitrourea typically involves the nitration of urea. A common method is

the direct nitration of urea with a mixture of concentrated nitric acid and oleum at low

temperatures.

Urea

Mononitrourea
(Intermediate)

Nitration

Mixed Acid
(HNO₃ + Oleum)

N,N'-Dinitrourea (DNU)Further Nitration

Click to download full resolution via product page

Synthesis pathway of N,N'-dinitrourea.

Sensitivity Testing: BAM Fallhammer and Friction
Apparatus
The impact and friction sensitivity of the explosives are determined using the BAM

(Bundesanstalt für Materialprüfung) standard methods.
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Impact Sensitivity (BAM Fallhammer Test): This test determines the energy required to cause

an explosion of a sample upon impact by a falling weight. A sample of the explosive is placed

on an anvil, and a specified weight is dropped from varying heights. The energy (in Joules) at

which a 50% probability of explosion occurs is recorded. For DNU, an impact energy of 4

Joules was reported, indicating high sensitivity.

Friction Sensitivity (BAM Friction Test): This test assesses the sensitivity of an explosive to

frictional stimuli. A small amount of the sample is subjected to friction between a porcelain

peg and a porcelain plate under a specified load. The load (in Newtons) at which an

explosion or decomposition occurs is recorded. DNU exhibits high friction sensitivity with a

value of 36 Newtons.

Thermal Stability: Differential Scanning Calorimetry
(DSC) and Thermogravimetric Analysis (TGA)
The thermal stability of the explosives is evaluated using DSC and TGA techniques.

Differential Scanning Calorimetry (DSC): A sample is heated at a constant rate, and the heat

flow to or from the sample is measured relative to a reference. This provides information on

melting points and decomposition temperatures.

Thermogravimetric Analysis (TGA): The mass of a sample is measured over time as the

temperature changes. This analysis helps to determine the temperature at which

decomposition begins and the extent of mass loss. For DNU, the onset of a steep mass loss,

indicating decomposition, occurs between 110 and 120°C.

Detonation Performance Measurement
Detonation Velocity: This is the speed at which the detonation wave propagates through the

explosive. It is a key indicator of an explosive's performance and is typically measured using

electronic probes or high-speed photography.

Detonation Pressure: This is the pressure of the shock wave produced by the detonation. It

is a measure of the explosive's brisance or shattering power. It can be calculated from the

detonation velocity and density of the explosive.
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Experimental Workflow and Safety Assessment
The overall process for the safety and performance assessment of an explosive like DNU

follows a logical progression from synthesis to detailed characterization.

Synthesis & Purification

Physicochemical Characterization

Safety Assessment

Performance Evaluation

Synthesis

Purification

Chemical Structure

Density
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Workflow for explosive safety and performance assessment.
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N,N'-dinitrourea is a high-performing energetic material with a detonation velocity that rivals

that of RDX. Its significant positive oxygen balance suggests a high energy release upon

detonation. However, its heightened sensitivity to impact and friction, coupled with a lower

thermal stability compared to traditional military explosives, necessitates careful handling and

limits its application to scenarios where extreme power is required and safety protocols can be

rigorously implemented. Further research into desensitization methods for DNU could unlock its

potential for a broader range of applications. This comparative guide underscores the critical

importance of a thorough safety and performance evaluation for the development and

application of new energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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